2-Hydroxy-3-methylquinoline-4-carboxylic acid
Overview
Description
2-Hydroxy-3-methylquinoline-4-carboxylic acid (HMQC) is a heterocyclic compound that contains a quinoline ring system and a carboxylic acid functional group. It has a molecular formula of C11H9NO3 .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 9 hydrogen atoms, and 3 oxygen atoms . The average mass is 203.194 Da .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available resources, quinoline derivatives are known to participate in a variety of chemical reactions .Scientific Research Applications
Supramolecular Frameworks
Research into the interactions between 2-methylquinoline (a close analogue of 2-Hydroxy-3-methylquinoline-4-carboxylic acid) and carboxylic acids has been informative in understanding the role of 2-methylquinoline in binding with carboxylic acid derivatives. This has led to the development of organic acid–base adducts with a range of carboxylic acids, showcasing the potential of these compounds in forming 1D-3D supramolecular frameworks through hydrogen bonding interactions (Jin et al., 2012), (Gao et al., 2014).
Synthesis and Properties of Derivatives
A two-step synthesis method for ethyl 4-hydroxy-2-methylquinoline-3-carboxylate derivatives, starting from commercially available 2-aminobenzoic acids, has been developed. This process is significant for the synthesis of key arylquinolines in various scientific applications (Jentsch et al., 2018).
Photoluminescence and Semiconductor Properties
The complex [Zn(CH3OH)4(MCA)2], which includes 3-hydroxy-2-methylquinoline-4-carboxylic acid, exhibits significant photoluminescence in the blue region. This is attributed to ligand-to-metal charge transfer and is a key observation for its potential use in optoelectronic applications (Yi et al., 2019).
Chemical Reactions in Mass Spectrometry
In the study of bisubstituted isoquinolines, a compound structurally similar to this compound was observed to undergo unusual gas-phase formations of carboxylic acids after collisional activation in mass spectrometry, providing insights into the behavior of related compounds under these conditions (Thevis et al., 2008).
Phosphorescent Emissions
The study of copper(I) complexes bearing 8-hydroxyquinoline carboxylic acid analogue ligands, including derivatives of 2-methylquinoline-7-carboxylic acid, reveals extraordinary photophysical properties. These findings are significant for their potential applications in the field of photophysics and material science (Małecki et al., 2015).
Catalytic Reactions
The use of carboxylic acid derivatives of 2-methylquinoline in palladium-catalyzed beta-arylation and alkylation of sp(3) and sp(2) C-H bonds has been developed, demonstrating the role of these compounds in facilitating selective organic reactions (Shabashov & Daugulis, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like nalidixic acid, a quinolone antibiotic, have marked antibacterial activity against gram-negative bacteria including enterobacter species, escherichia coli, morganella morganii; proteus mirabilis, proteus vulgaris, and providencia rettgeri .
Mode of Action
It’s worth noting that similar compounds like nalidixic acid work by inhibiting the a subunit of bacterial dna gyrase .
properties
IUPAC Name |
3-methyl-2-oxo-1H-quinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-6-9(11(14)15)7-4-2-3-5-8(7)12-10(6)13/h2-5H,1H3,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRPBCUZWXWVLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2NC1=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10288039 |
Source
|
| Record name | 2-hydroxy-3-methylquinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10288039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6625-08-7 |
Source
|
| Record name | 6625-08-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136047 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6625-08-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=53879 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-hydroxy-3-methylquinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10288039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-DIHYDRO-3-METHYL-2-OXO-4-QUINOLINECARBOXYLIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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